![molecular formula C14H14BrClN2O2 B6501694 5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide CAS No. 1396746-48-7](/img/structure/B6501694.png)
5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide
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Overview
Description
5-Bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide (BCH) is a small molecule that has been widely studied for its potential use in various scientific research applications. BCH is an important intermediate in organic synthesis, and its unique structure and properties make it an attractive compound for use in a variety of applications.
Scientific Research Applications
5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide has been studied for its potential use in a variety of scientific research applications. It has been used as a building block for the synthesis of a variety of compounds, including dyes, pharmaceuticals, and other organic compounds. It has also been used as a catalyst in organic reactions and as a reagent for the synthesis of heterocyclic compounds. Additionally, this compound has been studied for its potential use in the synthesis of peptides and proteins.
Mechanism of Action
The mechanism of action of 5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide is not completely understood. However, it is believed that the molecule acts as an electron donor and acceptor, allowing it to participate in a variety of chemical reactions. Additionally, this compound has been shown to interact with proteins, suggesting that it may be able to modulate protein activity.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of drugs and other xenobiotics. Additionally, in vivo studies have shown that this compound can modulate the activity of neurotransmitter systems, suggesting that it may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide is a relatively inexpensive and easy to synthesize molecule, making it an attractive compound for use in laboratory experiments. Additionally, this compound has a relatively low toxicity, making it safe to use in experiments. However, the molecule is relatively unstable and can be degraded by light and heat, making it difficult to store and transport.
Future Directions
Given its potential applications in scientific research, there are a number of potential future directions for 5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide. These include further studies on its mechanism of action, its potential effects on biochemical and physiological processes, and its potential therapeutic applications. Additionally, further studies on the synthesis and storage of this compound could lead to improved methods for producing and using the compound. Finally, further studies on the potential use of this compound in the synthesis of drugs, dyes, and other organic compounds could lead to new and improved products.
Synthesis Methods
5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide can be synthesized using a variety of methods, including the Dieckmann condensation, the Biginelli reaction, and the Ugi four-component reaction. The most commonly used method is the Biginelli reaction, which involves the reaction of aldehydes, ureas, and ethyl acetoacetate in the presence of an acid catalyst. This reaction produces this compound in high yields and is relatively straightforward to perform.
properties
IUPAC Name |
5-bromo-2-chloro-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrClN2O2/c1-18-6-2-3-12(18)13(19)8-17-14(20)10-7-9(15)4-5-11(10)16/h2-7,13,19H,8H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FILOYNNHOBZVLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)C2=C(C=CC(=C2)Br)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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